Cas no 162748-20-1 (1-(4-(Trifluoromethoxy)phenyl)imidazolidin-2-one)

1-(4-(Trifluoromethoxy)phenyl)imidazolidin-2-one is a fluorinated organic compound featuring an imidazolidin-2-one core substituted with a 4-(trifluoromethoxy)phenyl group. This structure imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability due to the trifluoromethoxy moiety. The compound is of interest in medicinal chemistry and agrochemical research, where its electron-withdrawing and steric characteristics can influence binding affinity and selectivity. Its synthetic versatility allows for further functionalization, making it a valuable intermediate in the development of bioactive molecules. The presence of the trifluoromethoxy group also contributes to improved resistance to enzymatic degradation, enhancing its potential utility in drug discovery and material science applications.

1-(4-(Trifluoromethoxy)phenyl)imidazolidin-2-one structure

162748-20-1 structure

Product Name:1-(4-(Trifluoromethoxy)phenyl)imidazolidin-2-one

CAS No:162748-20-1

MF:C₁₀H₉F₃N₂O₂

MW:246.185872793198

MDL:MFCD08689725

CID:3143220

PubChem ID:10514538

Update Time:2025-05-28

1-(4-(Trifluoromethoxy)phenyl)imidazolidin-2-one Chemical and Physical Properties

Names and Identifiers

- 1-(4-(Trifluoromethoxy)phenyl)imidazolidin-2-one
- 1-[4-(Trifluoromethoxy)phenyl]imidazolidin-2-one
- 1-[4-(TRIFLUOROMETHOXY)PHENYL]TETRAHYDRO-2H-IMIDAZOL-2-ONE
- DTXSID10441122
- FA-0833
- CS-0328599
- 162748-20-1
- SCHEMBL20956958
- AKOS005072575
- MFCD08689725
- MDL： MFCD08689725
- Inchi： 1S/C10H9F3N2O2/c11-10(12,13)17-8-3-1-7(2-4-8)15-6-5-14-9(15)16/h1-4H,5-6H2,(H,14,16)
- InChI Key： VXYIJGXRRJDGGE-UHFFFAOYSA-N
- SMILES： FC(OC1C=CC(=CC=1)N1C(NCC1)=O)(F)F

Computed Properties

Exact Mass: 246.06161202Da
Monoisotopic Mass: 246.06161202Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 288
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 41.6Å²

Experimental Properties

Melting Point: 145-146

1-(4-(Trifluoromethoxy)phenyl)imidazolidin-2-one Security Information

Hazard Statement： Irritant
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：Sealed in dry,2-8°C

1-(4-(Trifluoromethoxy)phenyl)imidazolidin-2-one Pricemore >>

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Chemenu	CM309861-1g	1-(4-(Trifluoromethoxy)phenyl)imidazolidin-2-one	162748-20-1	95%	1g	$116	2023-03-07
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Key Organics Ltd	FA-0833-1MG	1-[4-(trifluoromethoxy)phenyl]tetrahydro-2H- imidazol-2-one	162748-20-1	>95%	1mg	£37.00	2025-02-09
Key Organics Ltd	FA-0833-5MG	1-[4-(trifluoromethoxy)phenyl]tetrahydro-2H- imidazol-2-one	162748-20-1	>95%	5mg	£46.00	2025-02-09
Key Organics Ltd	FA-0833-10MG	1-[4-(trifluoromethoxy)phenyl]tetrahydro-2H- imidazol-2-one	162748-20-1	>95%	10mg	£63.00	2025-02-09
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